Cas no 937655-07-7 (5-Chloromethyl-2-methoxythiazole)

• Product Name: 5-Chloromethyl-2-methoxythiazole
• CAS No: 937655-07-7
• MF: C₅H₆ClNOS
• MW: 163.625238895416
• MDL: MFCD09693748
• CID: 1064767
• PubChem ID: 16494789
• Update Time: 2025-05-23

5-Chloromethyl-2-methoxythiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-methoxythiazole
• 5-(Chloromethyl)-2-methoxy-1,3-thiazole
• SCHEMBL7993719
• FT-0664792
• MFCD09693748
• BB 0262350
• 5-(Chloromethyl)-2- methoxythiazole
• EN300-1981967
• AKOS000320679
• 937655-07-7
• 5-Chloromethyl-2-methoxy-thiazole
• DB-358956

• MDL： MFCD09693748
• Inchi： 1S/C5H6ClNOS/c1-8-5-7-3-4(2-6)9-5/h3H,2H2,1H3
• InChI Key： YVJUOUDIJOEFPU-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(OC)S1

Computed Properties

• Exact Mass: 162.98600
• Monoisotopic Mass: 162.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 1.89050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Chloromethyl-2-methoxythiazole

Comprehensive Overview of 5-Chloromethyl-2-methoxythiazole (CAS No. 937655-07-7): Properties, Applications, and Industry Trends

5-Chloromethyl-2-methoxythiazole (CAS No. 937655-07-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining a chloromethyl group and methoxy substituent, making it a versatile intermediate for synthesizing complex molecules. Its CAS registry number serves as a critical identifier for researchers seeking high-purity reagents for targeted applications.

The growing demand for thiazole-based compounds in drug discovery aligns with current industry trends toward small-molecule therapeutics. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, particularly in addressing antibiotic resistance – a top concern in global health forums. Analytical techniques like HPLC purification and NMR characterization are essential for verifying the compound's stability, which remains a frequent search query among quality control specialists.

In material science, 937655-07-7 demonstrates remarkable utility for developing functionalized polymers with enhanced thermal properties. Patent literature reveals innovative applications in electronic materials, where its thiazole core contributes to charge transport efficiency. This connects with the booming interest in organic semiconductors for flexible electronics – a hot topic in advanced material science discussions across research platforms.

Synthetic protocols for 5-Chloromethyl-2-methoxythiazole often involve regioselective chlorination of precursor molecules, a process frequently optimized in green chemistry approaches. Environmental consciousness has driven searches for solvent-free synthesis methods and catalytic alternatives, reflecting the compound's alignment with sustainable chemistry principles. The methoxy-thiazole scaffold also shows promise in flavor and fragrance applications, though this remains an underexplored area requiring further investigation.

From a commercial perspective, suppliers emphasize GMP-compliant production to meet pharmaceutical standards, with batch-to-batch consistency being a key purchasing factor. Storage recommendations typically suggest inert atmosphere protection to maintain the compound's reactivity profile, a technical detail often queried by laboratory managers. The compound's structure-activity relationships continue to be explored through computational chemistry models, merging traditional synthesis with AI-driven drug design methodologies that dominate contemporary research discourse.